Cas no 416882-00-3 (1-2-(2-Bromophenoxy)ethyl-1H-imidazole)

• Product Name: 1-2-(2-Bromophenoxy)ethyl-1H-imidazole
• CAS No: 416882-00-3
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 1085509
• PubChem ID: 868498
• Update Time: 2025-05-25

1-2-(2-Bromophenoxy)ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-(2-Bromophenoxy)ethyl)-1H-imidazole
• 1-[2-(2-bromophenoxy)ethyl]-1H-imidazole
• 1-[2-(2-bromophenoxy)ethyl]-1H-imidazole(SALTDATA: HCl)
• 1-[2-(2-bromophenoxy)ethyl]imidazole
• AC1LHSGU
• AG-F-48235
• Ambcb5478979
• CTK4I5121
• MolPort-002-316-903
• SR-01000210468-1
• DB-201420
• DTXSID80357807
• 416882-00-3
• SR-01000210468
• 1-2-(2-Bromophenoxy)ethyl-1H-imidazole

• MDL： MFCD01308829
• Inchi： 1S/C11H11BrN2O/c12-10-3-1-2-4-11(10)15-8-7-14-6-5-13-9-14/h1-6,9H,7-8H2
• InChI Key： RQOWPCMYBITZMJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCCN1C=NC=C1

Computed Properties

• Exact Mass: 266.00500
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 420.2°C at 760 mmHg
• Flash Point: 207.9°C
• Refractive Index: 1.6
• PSA: 27.05000
• LogP: 2.72460
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-2-(2-Bromophenoxy)ethyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-2-(2-Bromophenoxy)ethyl-1H-imidazole

Recent Advances in the Study of 1-2-(2-Bromophenoxy)ethyl-1H-imidazole (CAS: 416882-00-3)

In recent years, the compound 1-2-(2-Bromophenoxy)ethyl-1H-imidazole (CAS: 416882-00-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromophenoxy and imidazole moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-2-(2-Bromophenoxy)ethyl-1H-imidazole, optimizing reaction conditions to improve yield and purity. The researchers employed a multi-step synthesis approach, starting from 2-bromophenol and ethylene oxide, followed by coupling with imidazole. The study highlighted the importance of catalytic systems and solvent choices in achieving high efficiency, with palladium-based catalysts showing particularly favorable results.

Pharmacological evaluations of 1-2-(2-Bromophenoxy)ethyl-1H-imidazole have revealed its potential as an anti-inflammatory and antimicrobial agent. In vitro assays demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory disorders. Additionally, the compound exhibited broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells, making it a promising candidate for further development.

Mechanistic studies have shed light on the molecular interactions of 1-2-(2-Bromophenoxy)ethyl-1H-imidazole. Molecular docking simulations indicated strong binding affinity to key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings were corroborated by in vivo experiments, where the compound significantly reduced inflammation in murine models of arthritis and colitis, further supporting its therapeutic potential.

Despite these advancements, challenges remain in the clinical translation of 1-2-(2-Bromophenoxy)ethyl-1H-imidazole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring prodrug strategies and formulation optimizations to enhance its pharmacokinetic profile.

In conclusion, 1-2-(2-Bromophenoxy)ethyl-1H-imidazole (CAS: 416882-00-3) represents a promising scaffold for drug discovery, with demonstrated efficacy in inflammation and infection models. Continued research efforts are essential to fully unlock its therapeutic potential and overcome existing limitations. This compound exemplifies the intersection of chemical innovation and biological application, offering exciting opportunities for future pharmaceutical development.